Exciplex formation between pyrene and guanine in highly polar solvents†

Chemical Communications Pub Date: 2004-02-24 DOI: 10.1039/B316315F

Abstract

Guanine derivatives connected to pyrene with methylene spacers exhibited exciplex emission in highly polar solvents such as N,N-dimethylformamide, acetonitrile, and water. The result will open up a novel approach to synthesis of fluorescent nucleic bases.

Graphical abstract: Exciplex formation between pyrene and guanine in highly polar solvents
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